1-(3,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine
Description
1-(3,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C18H16N6O and its molecular weight is 332.367. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Activity
1-(3,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine and its derivatives show potential in the field of antibacterial activity. Studies have demonstrated that compounds incorporating oxadiazoles and pyridyl triazole rings may serve as pharmacophores for developing antibacterial candidate drugs. This is evidenced by the synthesis and evaluation of novel compounds, showing good antibacterial activity, particularly when integrating these heterocyclic structures (Hu et al., 2005).
Molecular Rearrangements and Synthesis Methods
This compound and related structures have been explored for their role in photoinduced molecular rearrangements. For instance, studies on the photochemistry of 1,2,4-oxadiazoles, including 3-phenyl-1,2,4-oxadiazoles, have shown the formation of 1,2,4-triazoles and other related compounds under irradiation, highlighting their potential in advanced synthetic chemistry (Buscemi et al., 1996).
Antimicrobial and Antifungal Activities
The compound and its derivatives also display significant antimicrobial and antifungal activities. For instance, derivatives containing 1,2,4-oxadiazole and 1,2,4-triazole heterocyclic rings have been synthesized and characterized, showing promising results in antimicrobial activity tests. This includes compounds synthesized from 1,3,4-oxadiazole with primary amines, which have demonstrated effectiveness against various bacterial species and potential antileishmanial activity (Reitz & Finkes, 1989).
Potential in Cancer Research
The compound has also been studied for its potential application in cancer research. For example, derivatives of 1,2,4-oxadiazoles and 1,2,4-triazoles linked to different scaffolds have been synthesized and tested for their anticancer activity against various human cancer cell lines. These studies provide a foundation for further exploration into the compound's efficacy in treating different types of cancer (Yakantham et al., 2019).
properties
IUPAC Name |
3-(3,5-dimethylphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)triazol-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N6O/c1-11-8-12(2)10-14(9-11)24-16(19)15(21-23-24)18-20-17(22-25-18)13-6-4-3-5-7-13/h3-10H,19H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DDBLYTZMJSAHPI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=CC=C4)N)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N6O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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